Cas no 1206908-21-5 (Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate)

Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate is a brominated thiazole derivative featuring an acetylphenyl substituent and an ester functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and acetyl groups enhances its reactivity, enabling selective cross-coupling reactions and further functionalization. Its ester moiety offers additional flexibility for hydrolysis or transesterification. The thiazole core contributes to its potential biological activity, making it valuable in medicinal chemistry research. The compound's well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications. It is typically handled under inert conditions due to its sensitivity to moisture and light.

Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate structure

1206908-21-5 structure

Product Name:Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate

CAS No:1206908-21-5

MF:C₁₄H₁₂BrNO₃S

MW:354.218981742859

CID:1092474

PubChem ID:67211587

Update Time:2025-05-23

Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate
- ethyl 4-(4-acetylphenyl)-2-bromo-1,3-thiazole-5-carboxylate
- Ethyl4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate
- DB-114512
- 1206908-21-5
- SCHEMBL1919773
- Inchi： 1S/C14H12BrNO3S/c1-3-19-13(18)12-11(16-14(15)20-12)10-6-4-9(5-7-10)8(2)17/h4-7H,3H2,1-2H3
- InChI Key： YFHCTYAJAVRLNO-UHFFFAOYSA-N
- SMILES： BrC1=NC(=C(C(=O)OCC)S1)C1C=CC(C(C)=O)=CC=1

Computed Properties

Exact Mass: 352.97213g/mol
Monoisotopic Mass: 352.97213g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 84.5Å²

Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM190256-1g	ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate	1206908-21-5	95%	1g	$549	2021-08-05
Chemenu	CM190256-1g	ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate	1206908-21-5	95%	1g	$507	2023-01-07
Alichem	A059002659-1g	Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate	1206908-21-5	95%	1g	$492.96	2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1760416-1g	Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate	1206908-21-5	98%	1g	￥4231.00	2024-08-09

Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate Related Literature

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4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

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Additional information on Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate

Comprehensive Overview of Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate (CAS No. 1206908-21-5)

Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate (CAS No. 1206908-21-5) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This bromothiazole derivative features a unique molecular structure combining an acetylphenyl group and an ester functional group, making it a versatile intermediate for synthesizing bioactive molecules. Its applications span drug discovery, material science, and specialty chemicals, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s structural motif—a thiazole ring substituted with bromine and an ester—has garnered attention in medicinal chemistry due to its potential in designing kinase inhibitors and antimicrobial agents. Researchers frequently explore CAS 1206908-21-5 for its role in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Its molecular weight (367.23 g/mol) and lipophilicity (LogP ~2.8) make it suitable for optimizing pharmacokinetic properties, addressing frequent queries about drug-likeness in modern pharmacology.

In material science, Ethyl 4-(4-acetylphenyl)-2-bromothiazole-5-carboxylate serves as a precursor for organic semiconductors and photovoltaic materials. Its conjugated system enables π-electron delocalization, a property highly sought after in OLED development and solar cell research. Recent studies highlight its utility in covalent organic frameworks (COFs), responding to growing interest in energy storage solutions.

Synthetic protocols for this compound often involve Pd-catalyzed cross-coupling or Hantzsch thiazole synthesis, methods frequently searched by organic chemists. Analytical characterization typically includes NMR spectroscopy (¹H/¹³C), HPLC purity analysis, and mass spectrometry, ensuring compliance with ICH guidelines—a critical concern for GMP manufacturing.

Environmental and regulatory aspects of CAS 1206908-21-5 adhere to REACH compliance, with biodegradability and ecotoxicity data available for ESG reporting. Its stability under ambient conditions (storage temperature 2-8°C) and compatibility with microwave-assisted synthesis align with industrial demands for process intensification.

Future prospects for this compound include exploration in proteolysis targeting chimeras (PROTACs) and bioorthogonal chemistry, addressing trending searches in targeted protein degradation. Patent literature reveals its use in antiviral formulations, particularly against RNA viruses, reflecting global health priorities.